Cas no 2127095-72-9 (trans-2-Icosenoic acid)

• Product Name: trans-2-Icosenoic acid
• CAS No: 2127095-72-9
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 4711061
• PubChem ID: 6438157
• Update Time: 2025-05-21

trans-2-Icosenoic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-icosenoic acid
• (E)-icos-2-enoic acid
• Eicosenoic acid, (E)-
• Delta2-cis Eicosenoic Acid
• Delta2-trans Eicosenoic Acid
• ICOS-2-ENOIC ACID
• (E)-2-icosenoic acid
• (E)-2-eicosenoic acid
• (2E)-2-icosenoic acid
• (2E)-2-eicosenoic acid
• (2E)-icos-2-enoic acid
• (2E)-eicos-2-enoic acid
• 2(E)-EICOSENOIC ACID
• HMS3650I09
• BDBM50466178
• Q27148092
• trans-2-Eicosenoic acid
• 26764-41-0
• 2E-eicosenoic acid
• CS-1068508
• CHEMBL4282100
• 2-Eicosenoic Acid
• CHEBI:79014
• 2127095-72-9
• SCHEMBL20072
• trans-2-Icosenoate
• 979C98E9-AEB9-45C5-B42B-6F73A325B7B9
• SR-01000946792
• Delta 2-trans Eicosenoic Acid
• HY-158570
• 109264-21-3
• (2E)-Eicosenoic acid
• SR-01000946792-1
• .DELTA.2-trans Eicosenoic Acid
• trans-2-Icosenoic acid

• Inchi： 1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h18-19H,2-17H2,1H3,(H,21,22)/b19-18+
• InChI Key： FIKTURVKRGQNQD-VHEBQXMUSA-N
• SMILES： OC(/C=C/CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 310.287180451g/mol
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on trans-2-Icosenoic acid

Comprehensive Overview of trans-2-Icosenoic Acid (CAS No. 2127095-72-9): Properties, Applications, and Research Insights

trans-2-Icosenoic acid (CAS No. 2127095-72-9) is a long-chain unsaturated fatty acid that has garnered significant attention in biochemical and industrial research due to its unique structural properties and potential applications. As a C20 fatty acid with a trans double bond at the second carbon, it stands out among lipid derivatives for its role in membrane fluidity studies, lipid metabolism, and specialized formulations. Researchers and manufacturers are increasingly exploring its utility in cosmetic ingredients, nutritional supplements, and biodegradable materials, aligning with global trends toward sustainable chemistry.

The molecular structure of trans-2-icosenoic acid features a 20-carbon backbone with a single trans-configuration double bond, which influences its physical properties such as melting point and solubility. Unlike cis-isomers, the trans-fatty acid variant exhibits higher thermal stability, making it suitable for high-temperature applications in industrial lubricants or polymer additives. Recent studies highlight its potential in modulating cell signaling pathways, particularly in skin barrier function and inflammatory response, which resonates with current consumer interest in dermatological health and anti-aging solutions.

In the context of green chemistry, trans-2-icosenoic acid is being investigated as a bio-based alternative to synthetic surfactants. Its compatibility with natural emollients and eco-friendly formulations positions it as a candidate for clean beauty products—a rapidly growing market segment. Analytical techniques like HPLC and GC-MS are critical for quantifying its purity, given the demand for high-grade fatty acids in pharmaceutical and nutraceutical industries. Users frequently search for "natural trans-fatty acids sources" or "benefits of icosenoic acid," reflecting public curiosity about its health implications.

From a commercial perspective, CAS 2127095-72-9 is often referenced in patents related to advanced material science, including nanocarriers for drug delivery and biocompatible coatings. Its amphiphilic nature enables applications in encapsulation technologies, addressing needs in targeted therapy and functional food additives. The compound’s nomenclature—sometimes confused with cis-2-icosenoic acid or omega-9 fatty acids—underscores the importance of precise terminology in scientific literature and regulatory documentation.

Emerging research also explores trans-2-icosenoic acid’s role in microbial biosynthesis, particularly in genetically engineered strains for sustainable production. This aligns with the "bioeconomy" trend, where renewable resources replace petrochemical derivatives. FAQs like "Is trans-2-icosenoic acid safe?" or "How to synthesize trans-2-icosenoic acid?" dominate academic forums, indicating a knowledge gap this overview aims to address. Rigorous toxicological assessments confirm its low environmental persistence, further supporting its adoption in eco-conscious applications.

In summary, trans-2-Icosenoic acid (CAS No. 2127095-72-9) represents a versatile compound at the intersection of life sciences and industrial innovation. Its structural uniqueness, combined with evolving applications in healthcare and sustainability, ensures its relevance in future scientific and commercial landscapes. Ongoing studies will likely uncover novel functionalities, reinforcing its status as a high-value lipid derivative.